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Compound of Interest

Compound Name: Disperse Red 60

An In-depth Technical Guide to C.l. Disperse Red 60: Chemical and Physical Properties for
Researchers

Introduction

C.l. Disperse Red 60, an anthraquinone-based dye, is a compound of significant interest in
various scientific and industrial fields.[1] Also known by its IUPAC name, 1-amino-4-hydroxy-2-
phenoxyanthracene-9,10-dione, it is a dark red solid primarily used for dyeing synthetic fibers
like polyester.[1][2] For researchers, scientists, and drug development professionals, its stable
chemical framework serves as a model compound in material science, environmental
remediation studies, and may be explored for drug discovery.[1][3] This document provides a
comprehensive overview of its chemical and physical properties, experimental protocols for its
synthesis and analysis, and logical workflows to guide laboratory practices.

Chemical and Physical Properties

The fundamental properties of C.I. Disperse Red 60 are summarized below. This dye is
characterized as a fine, deep-red powder.[4][5] It is stable under normal conditions,
combustible, and incompatible with strong oxidizing agents.[6][7]
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Property Value
1-amino-4-hydroxy-2-phenoxyanthracene-9,10-
IUPAC Name _
dione[4][7]
C.l. 60756, Disperse Red FB, Solvent Red 146,
Synonyms )
Disperse Red E-4B[8][9][10]
CAS Number 17418-58-5, 12223-37-9[5][8]

Molecular Formula

C20H13NO4[4][5][8]

Molecular Weight 331.32 g/mol [5][8][11]
Fine deep-red powder with white specks;
Appearance reddish-brown to red powder or particles.[4][5]
[71[12]
) ) 185 °C (365 °F)[2][6][11] / >572 °F
Melting Point
(decomposes at approx. 500 °F)[4]
Boiling Point 570.3 £ 50.0 °C (Predicted)[6][7][11]
Density 1.44 g/lcm3[2]
Water: Insoluble (<1 mg/mL at 68°F); 16.42 ug/L
» at 25°C.[4][5][6] Organic Solvents: Soluble in
Solubility ) i )
dichloromethane; slightly soluble in DMSO; very
slightly soluble in Methanol.[2][6]
. Stable, combustible, and incompatible with
Stability

strong oxidizing agents.[6][13]

Potential Hazards

May cause an allergic skin reaction (H317).[14]
Considered a potential endocrine disrupting

compound.[4]

Experimental Protocols

Detailed methodologies for the synthesis and characterization of C.l. Disperse Red 60 are

crucial for reproducible research.
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Synthesis Protocol

The conventional synthesis of C.I. Disperse Red 60 is achieved through the condensation of
1-amino-2-bromo-4-hydroxyanthraquinone with phenol in an alkaline medium.[8][15]

Materials:

e 1-amino-2-bromo-4-hydroxyanthraquinone (dried, moisture content <0.2 wt%)[16]
e Phenol[15]

» Potassium Carbonate (or other alkaline acid-binding agent)[15][16]

Procedure:

o Dehydration: Charge the reaction vessel with potassium carbonate and phenol. Install a
dehydration apparatus.[16] Heat the mixture under normal or negative pressure to 130-
155°C to remove water. Dehydration is complete when no more water is collected.[16]

o Condensation: Once the system is anhydrous, add the dried 1-amino-2-bromo-4-
hydroxyanthraquinone to the vessel.[16]

o Reaction: Maintain the reaction temperature at 150-158°C for approximately 2-8 hours.[15]
[16] Monitor the reaction's progress via sampling to determine the endpoint.[16]

« |solation: After the reaction reaches its endpoint, cool the mixture to 90°C.[16] Add water to
precipitate the crude Disperse Red 60 product.[16]

« Purification: Filter the precipitate from the reaction mixture. Wash the collected solid with
water until it is neutral.[15]

e Drying: Dry the purified product at 85-95°C to yield the final C.l. Disperse Red 60.[15]
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Synthesis Workflow of C.I. Disperse Red 60

Preparation

Charge Phenol &
Potassium Carbonate

Heat to 130-155°C
(Dehydration)

IAnhydrous System

ction

Add Dried 1-Amino-2-bromo-
4-hydroxyanthraquinone

Maintain at 150-158°C
(Condensation)

Reaction Complete

Purification

Cool to 90°C &
Precipitate with Water
Filter Product

Wash with Water
(Until Neutral)
Dry at 85-95°C

Final Product:
C.l. Disperse Red 60
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General Analytical Workflow for C.I. Disperse Red 60
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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